Cas no 91058-94-5 (2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-)

• Product Name: 2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-
• CAS No: 91058-94-5
• MF: C₁₁H₇ClO₃
• MW: 222.624482393265
• CID: 832353
• PubChem ID: 17842552
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-
• 6-CHLORO-4-HYDROXY-2-NAPHTHOIC ACID
• 6-chloro-4-hydroxynaphthalene-2-carboxylic acid
• LQFDPQMUYRJIGU-UHFFFAOYSA-N
• 91058-94-5
• SCHEMBL741721

• Inchi： 1S/C11H7ClO3/c12-8-2-1-6-3-7(11(14)15)4-10(13)9(6)5-8/h1-5,13H,(H,14,15)
• InChI Key： LQFDPQMUYRJIGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC(C(=O)O)=CC(=C2C=1)O

Computed Properties

• Exact Mass: 222.0083718g/mol
• Monoisotopic Mass: 222.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5Ų